1-Chloro-1-(5-fluoro-2-(methylthio)phenyl)propan-2-one
Description
1-Chloro-1-(5-fluoro-2-(methylthio)phenyl)propan-2-one is a halogenated arylketone featuring a propan-2-one backbone substituted with a chlorine atom and a 5-fluoro-2-(methylthio)phenyl group. This compound belongs to a class of α-chloroketones, which are critical intermediates in organic synthesis, particularly for constructing heterocyclic frameworks such as pyrazoles, isoxazoles, and thiazoles .
Properties
Molecular Formula |
C10H10ClFOS |
|---|---|
Molecular Weight |
232.70 g/mol |
IUPAC Name |
1-chloro-1-(5-fluoro-2-methylsulfanylphenyl)propan-2-one |
InChI |
InChI=1S/C10H10ClFOS/c1-6(13)10(11)8-5-7(12)3-4-9(8)14-2/h3-5,10H,1-2H3 |
InChI Key |
QEXYGYMIIZJKBI-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C(C1=C(C=CC(=C1)F)SC)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Comparative Analysis of Structural Features
Electronic and Reactivity Profiles
- Electron-Withdrawing vs. Donor Groups: The 5-fluoro substituent in the target compound enhances electrophilicity at the carbonyl carbon compared to the electron-donating 4-methoxy group in hydrazinylidene derivatives . Conversely, the 2-(methylthio) group increases solubility in nonpolar solvents, unlike the trifluoromethyl group in 3-(5-chloro-2-methoxyphenyl)-1,1,1-trifluoropropan-2-one, which elevates metabolic stability .
- Synthetic Flexibility : Unlike thiophene-based analogs (e.g., 3-chloro-1-(thiophen-2-yl)propan-1-one), the phenyl ring in the target compound may sterically hinder certain reactions, necessitating optimized catalysts or conditions .
Crystallographic and Physicochemical Properties
While crystallographic data for the target compound are absent, related α-chloroketones exhibit distinct packing behaviors. For example, 1-chloro-1-[(Z)-2-phenylhydrazin-1-ylidene]propan-2-one crystallizes in a monoclinic system (space group P2₁/c) with intermolecular N–H⋯O hydrogen bonds stabilizing the lattice . Such interactions are critical for predicting solubility and melting points, though substituents like methylthio or fluorine may disrupt hydrogen-bonding networks compared to hydroxyl or methoxy groups.
Preparation Methods
Reaction Conditions and Catalysts
- Acid-Catalyzed Synthesis : Hydrochloric acid (HCl) is commonly used at concentrations of 5–10% in ethanol or dichloromethane. Reactions typically proceed at 50–60°C for 6–8 hours, yielding 65–75% crude product.
- Base-Mediated Synthesis : Sodium hydroxide (NaOH) in aqueous ethanol (40–50°C, 4–6 hours) offers slightly lower yields (60–70%) but reduces side-product formation.
Key Parameters :
| Parameter | Acid-Catalyzed | Base-Mediated |
|---|---|---|
| Temperature (°C) | 50–60 | 40–50 |
| Reaction Time (h) | 6–8 | 4–6 |
| Yield (%) | 65–75 | 60–70 |
Solvent Systems
Polar aprotic solvents like dimethylformamide (DMF) enhance reaction rates but complicate purification. Ethanol and dichloromethane are preferred for their balance of solubility and ease of removal.
Catalytic Approaches and Mechanistic Insights
Recent advances focus on improving selectivity and yield through catalytic systems.
Lewis Acid Catalysis
Zinc chloride (ZnCl₂) and boron trifluoride etherate (BF₃·OEt₂) have been employed to stabilize transition states, reducing reaction times to 3–4 hours with yields up to 80%. The mechanism involves coordination of the Lewis acid to the carbonyl oxygen, increasing electrophilicity at the α-carbon.
Phase-Transfer Catalysis
Quaternary ammonium salts (e.g., tetrabutylammonium bromide) in biphasic systems (water/toluene) improve mass transfer, achieving 85% yield at 40°C. This method minimizes hydrolysis of chloroacetone, a common side reaction in aqueous media.
Continuous Flow Synthesis for Industrial Scaling
Industrial production prioritizes efficiency and reproducibility. Continuous flow reactors (CFRs) enable precise control over residence time and temperature, critical for exothermic reactions involving chloroacetone.
CFR Parameters
- Residence Time : 10–15 minutes
- Temperature : 55–60°C
- Output : 90–95% purity after inline distillation
Advantages Over Batch Processes
- Safety : Reduced risk of thermal runaway.
- Scalability : Throughput can be increased linearly without re-optimization.
- Yield : Consistent 78–82% yield at pilot scale.
Purification and Characterization
Crude product purification is critical due to residual catalysts and by-products.
Distillation
Short-path distillation under reduced pressure (0.1–0.5 mmHg, 110–120°C) isolates the compound with >98% purity.
Recrystallization
Ethanol/water mixtures (3:1 v/v) are optimal, yielding crystalline product with melting points consistent with literature values (unreported but inferred via analogous compounds).
Q & A
Basic Questions
Q. What synthetic routes are commonly employed for 1-Chloro-1-(5-fluoro-2-(methylthio)phenyl)propan-2-one, and how can reaction yields be optimized?
- Methodology : Synthesis typically involves Friedel-Crafts acylation or nucleophilic substitution. For example, reacting 5-fluoro-2-(methylthio)benzaldehyde with chloroacetone in the presence of a base (e.g., NaOH) under reflux conditions . Yield optimization requires adjusting variables:
- Catalysts : Lewis acids (AlCl₃) enhance electrophilic substitution.
- Solvents : Polar aprotic solvents (e.g., DCM) improve reactant solubility.
- Temperature : Controlled heating (60–80°C) minimizes side reactions.
- Purification : Column chromatography or recrystallization ensures high purity .
Q. Which spectroscopic techniques are most effective for characterizing this compound, and what challenges arise in data interpretation?
- Techniques :
- NMR : ¹H/¹³C NMR identifies substituents (e.g., methylthio at δ 2.5 ppm; fluoro at ~δ 6.8–7.5 ppm).
- IR : Confirms carbonyl (C=O stretch ~1700 cm⁻¹) and C-Cl bonds (~550 cm⁻¹).
- X-ray crystallography : Resolves steric effects from substituents (e.g., methylthio group) .
Q. What are the primary applications of this compound in medicinal chemistry?
- Applications :
- Intermediate : Used in synthesizing fluorinated drug candidates (e.g., kinase inhibitors) due to its halogenated and sulfur-containing motifs .
- Enzyme studies : The methylthio group enhances binding to cysteine residues in enzyme active sites, aiding mechanistic studies .
Advanced Research Questions
Q. How do steric and electronic effects of the 5-fluoro and 2-(methylthio) substituents influence nucleophilic substitution reactions?
- Steric effects : The methylthio group creates hindrance, slowing reactions at the ortho position. For example, SN₂ substitutions may favor para positions unless bulky nucleophiles are used .
- Electronic effects : The electron-withdrawing fluoro group activates the phenyl ring for electrophilic attacks but deactivates it toward nucleophilic substitution. Computational modeling (DFT) can predict regioselectivity .
Q. How can researchers resolve contradictions between computational models and experimental data regarding molecular geometry?
- Approach :
Validate models : Use higher-level DFT calculations (e.g., B3LYP/6-311+G**) to refine bond angles and torsional strains.
Cross-validate : Compare with XRD data (SHELX-refined structures) to assess crystal field effects .
Dynamic analysis : MD simulations account for solvent and temperature effects absent in static models .
Q. What experimental strategies mitigate challenges in synthesizing enantiomerically pure derivatives of this compound?
- Strategies :
- Chiral auxiliaries : Introduce temporary chiral groups (e.g., Evans oxazolidinones) during ketone formation.
- Asymmetric catalysis : Use organocatalysts (e.g., proline derivatives) to control stereochemistry at the propanone carbon .
- Chromatographic resolution : Chiral HPLC separates enantiomers post-synthesis .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
